1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C18H20ClFN2O3S
• Molecular Weight: 398.9 g/mol
• IUPAC Name: 1-(3-chloro-2-methylphenyl)-4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H20ClFN2O3S/c1-13-15(19)4-3-5-16(13)21-8-10-22(11-9-21)26(23,24)18-12-14(20)6-7-17(18)25-2/h3-7,12H,8-11H2,1-2H3
• InChI Key: ORFOQVPCTBOOJL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)F)OC

Description

1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine, also known as CFM-2, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine is not fully understood, but it is believed to involve the modulation of various molecular targets, including ion channels, enzymes, and receptors. 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been shown to interact with the dopamine transporter, serotonin transporter, and sigma-1 receptor, among other targets.
Biochemical and Physiological Effects
1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been shown to have various biochemical and physiological effects, depending on the target and the dose used. In vitro studies have demonstrated that 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine can inhibit the uptake of dopamine and serotonin, which may contribute to its potential therapeutic effects in certain conditions. 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has also been shown to inhibit the activity of certain enzymes, such as monoamine oxidase A and B, which are involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has several advantages for lab experiments, including its stability, solubility, and selectivity for certain molecular targets. However, its limitations include its potential toxicity at high doses and its lack of specificity for certain targets.

Future Directions

Future research on 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine could focus on several areas, including the development of more selective analogs, the investigation of its potential therapeutic applications in other fields, such as immunology and infectious disease, and the exploration of its mechanism of action at the molecular level. Additionally, more studies are needed to determine the safety and efficacy of 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine in vivo, as well as its potential for drug development.

Synthesis Methods

1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine is synthesized through a multistep process that involves the reaction of 3-chloro-2-methylphenylamine with 5-fluoro-2-methoxybenzenesulfonyl chloride, followed by the addition of piperazine. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been studied for its potential therapeutic applications in various fields, including cancer research, neuroscience, and psychiatry. In cancer research, 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been shown to inhibit the growth of certain cancer cells, including breast cancer and lung cancer cells. In neuroscience, 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been studied for its potential role in modulating the activity of certain neurotransmitters, such as dopamine and serotonin. In psychiatry, 1-(3-Chloro-2-methylphenyl)-4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been investigated for its potential use in the treatment of depression and anxiety disorders.